Cas no 1803862-02-3 (2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole)
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole
-
- Inchi: 1S/C11H11NO4/c1-2-6-3-4-7-8(5-6)16-10(12-7)9(13)11(14)15/h3-5,9,13H,2H2,1H3,(H,14,15)
- InChI Key: MIYZYXZSEMVXKY-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)O)=NC2C=CC(CC)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- XLogP3: 1.5
- Topological Polar Surface Area: 83.6
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003117-250mg |
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole |
1803862-02-3 | 98% | 250mg |
$5,177.65 | 2022-04-02 | |
| Alichem | A081003117-500mg |
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole |
1803862-02-3 | 98% | 500mg |
$7,605.40 | 2022-04-02 | |
| Alichem | A081003117-1g |
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole |
1803862-02-3 | 98% | 1g |
$12,829.91 | 2022-04-02 |
2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole
Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole (CAS No. 1803862-02-3)
The compound 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole (CAS No. 1803862-02-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzo[d]oxazole core with carboxy and hydroxy functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
In recent years, the demand for heterocyclic compounds like 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole has surged due to their role in developing novel therapeutics. This compound's ethylbenzo[d]oxazole scaffold is a key feature, often explored for its ability to enhance molecular stability and bioavailability. As the pharmaceutical industry shifts toward precision medicine, such small molecules are critical for designing targeted therapies with fewer side effects.
One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole?" The synthesis typically involves multi-step organic reactions, including condensation and oxidation processes, to introduce the carboxy and hydroxy moieties. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods.
Another hot topic is the compound's potential in green chemistry applications. With increasing environmental concerns, researchers are exploring eco-friendly derivatization methods for 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole. For instance, biocatalysis and solvent-free reactions are being tested to reduce waste and energy consumption. This aligns with the broader trend of sustainable drug development, a priority for both academia and industry.
The spectroscopic characterization of this compound is also a frequent subject of inquiry. Techniques like NMR, IR, and mass spectrometry are essential for confirming its structure and purity. These analyses are crucial for quality control, especially when the compound is used as a reference standard or intermediate in high-throughput screening assays.
In summary, 2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole (CAS No. 1803862-02-3) represents a promising area of research at the intersection of medicinal chemistry and materials science. Its adaptability and functional diversity make it a valuable asset for innovators tackling global health challenges while adhering to sustainable practices.
1803862-02-3 (2-(Carboxy(hydroxy)methyl)-6-ethylbenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)